Cas no 481-53-8 (Tangeretin)

• Product Name: Tangeretin
• CAS No: 481-53-8
• MF: C₂₀H₂₀O₇
• MW: 372.368606567383
• MDL: MFCD00017438
• CID: 37679
• PubChem ID: 125307389
• Update Time: 2026-03-03

Tangeretin Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetramethoxy-2-(4-methoxyphenyl)-4-benzopyrone
• Tangeretin
• TANGERETIN(P)(REQUEST QUOTE)
• TANGERETIN(RG)
• Tangeritin
• tangeratin
• 4',5,6,7,8-pentamethoxyflavone
• 5,6,7,8,4'-pentamethoxyflavone
• NSC53909
• NSC618905
• ponkanetin
• TANGARETIN
• TANGERETIN,NATURAL
• Tangeritine
• 4′,5,6,7,8-Pentamethoxyflavone
• 5,6,7,8-Tetramethoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• NSC 53909
• NSC 618905
• Pentamethoxyflavone
• Tangeretin (6CI)
• 4H-1-Benzopyran-4-one, 5,6,7,8-tetramethoxy-2-(4-methoxyphenyl)-
• 5,6,7,8-tetramethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one
• C20H20O7
• 5,6,7,8-tetramethoxy-2-(4-methoxyphenyl)chromen-4-one
• I4TLA1DLX6
• MLS002667634
• ULSUXB
• "Tangeretin
• MLSMR
• SMR001557394

• MDL： MFCD00017438
• Inchi： 1S/C20H20O7/c1-22-12-8-6-11(7-9-12)14-10-13(21)15-16(23-2)18(24-3)20(26-5)19(25-4)17(15)27-14/h6-10H,1-5H3
• InChI Key： ULSUXBXHSYSGDT-UHFFFAOYSA-N
• SMILES： COC1C=CC(C2OC3C(=C(C(=C(C=3OC)OC)OC)OC)C(=O)C=2)=CC=1
• BRN： 0351695

Computed Properties

• Exact Mass: 372.12100
• Monoisotopic Mass: 372.12090297 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 72.4
• Molecular Weight: 372.4

Experimental Properties

• Color/Form: Yellow powder
• Density: 1437.0000
• Melting Point: 153.0 to 157.0 deg-C
• Boiling Point: 157℃ 0.17 mm Hg(lit.)
• Flash Point: 248.4±30.2 °C
• Refractive Index: 1.565
• Solubility: 8.701 mg/L @ 25 °C (est)
• PSA: 76.36000
• LogP: 3.50300
• Solubility: Not determined

Tangeretin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300
• Warning Statement： P264,P301+P310
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S45
• RTECS：DJ3102725
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：0-10°C
• Risk Phrases：R25
• Safety Term：S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-O-methylated flavonoids
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Tangeretin

Introduction to Tangeretin (CAS No. 481-53-8)

Tangeretin, a naturally occurring flavonoid, is a compound that has garnered significant attention in the field of pharmaceutical research due to its diverse biological activities. With the chemical formula C₁₆H₁₄O₆ and the CAS number 481-53-8, Tangeretin is primarily found in citrus fruits, particularly in tangerines and oranges. Its structural uniqueness, characterized by a flavonol aglycone with a 5-methoxy group on the B ring, makes it a promising candidate for various therapeutic applications.

The pharmacological properties of Tangeretin have been extensively studied, revealing its potential in combating several chronic diseases. Recent research has highlighted its role as an anti-inflammatory agent, with studies demonstrating its ability to modulate inflammatory pathways such as NF-κB and MAPK. These pathways are crucial in the development of inflammatory responses, making Tangeretin a candidate for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Tangeretin has shown significant promise in neuroprotective applications. Preclinical studies have indicated that it may help protect against neurodegenerative diseases such as Alzheimer's and Parkinson's by inhibiting β-amyloid aggregation and oxidative stress. The flavonoid's ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent for neurological disorders.

Another area where Tangeretin has been extensively researched is in cancer prevention and treatment. Studies have shown that Tangeretin can induce apoptosis in various cancer cell lines by inhibiting survival signaling pathways like Akt and Erk. Its chemopreventive properties are particularly notable in prostate cancer, where it has been observed to reduce tumor growth and metastasis. These findings suggest that Tangeretin could be a valuable component in combination therapies for cancer.

The cardiovascular benefits of Tangeretin are also well-documented. Research indicates that it can improve endothelial function by enhancing nitric oxide production and reducing oxidative stress. This makes it a potential therapeutic option for conditions like atherosclerosis and hypertension. Furthermore, Tangeretin's ability to modulate lipid metabolism suggests it may help in managing hyperlipidemia, a common risk factor for cardiovascular diseases.

Recent advancements in pharmacokinetics have provided insights into how Tangeretin is metabolized and distributed within the body. Studies using advanced analytical techniques such as LC-MS/MS have revealed that Tangeretin undergoes glucuronidation and sulfation, primarily mediated by phase II enzymes. Understanding these metabolic pathways is crucial for optimizing dosages and minimizing potential side effects.

The role of Tangeretin in metabolic syndrome has also been explored. Research has shown that it can improve insulin sensitivity by enhancing glucose uptake in adipose tissues. This effect is particularly relevant given the rising prevalence of type 2 diabetes worldwide. By targeting key metabolic pathways, Tangeretin offers a multifaceted approach to managing metabolic disorders.

In conclusion, Tangeretin (CAS No. 481-53-8) is a versatile flavonoid with numerous potential therapeutic applications. Its anti-inflammatory, neuroprotective, anticancer, cardiovascular, and metabolic benefits make it an attractive candidate for further clinical development. As research continues to uncover new mechanisms of action, Tangeretin is poised to play a significant role in the future of pharmaceuticals.